8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C21H19N7O3
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C21H19N7O3/c1-11-4-6-12(7-5-11)17-16-18(20(29)24-23-17)22-21-25-26-27-28(21)19(16)13-8-9-14(30-2)15(10-13)31-3/h4-10,19H,1-3H3,(H,24,29)(H,22,25,27)
• InChI Key: UPYLAOQRSRIZDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC(=C(C=C5)OC)OC

Description

This compound is a nitrogen-rich tricyclic heterocycle featuring a complex fused-ring system with seven nitrogen atoms (heptazatricyclo) and aromatic substituents: a 3,4-dimethoxyphenyl group at position 8 and a 4-methylphenyl group at position 10. Its structural complexity aligns with synthetic challenges observed in similar polyaza-tricyclic systems, where regioselectivity and stability during synthesis are critical .

Biological Activity

The compound 8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule with potential biological activities. Its structure suggests it may interact with various biological targets due to the presence of multiple aromatic rings and functional groups.

• Molecular Formula : C21H19N7O4
• Molecular Weight : 433.4 g/mol
• IUPAC Name : 10-(3,4-dimethoxyphenyl)-8-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Biological Activity

The biological activity of this compound has been explored in various studies focusing on its pharmacological effects and potential therapeutic applications.

Anticancer Activity

Recent research indicates that this compound exhibits significant anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines including breast and prostate cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	15	Apoptosis induction
PC-3 (Prostate Cancer)	20	Cell cycle arrest at G1 phase

Antioxidant Properties

The compound has also shown promising antioxidant activity. It effectively scavenges free radicals and reduces oxidative stress in cellular models. This property is crucial in preventing cellular damage associated with various diseases.

Anti-inflammatory Effects

Studies have reported that the compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage models.

Case Studies

• Study on Cancer Cell Lines :
  • A study investigated the effects of the compound on MCF-7 and PC-3 cell lines. The results indicated a dose-dependent inhibition of cell growth with significant apoptosis observed at higher concentrations.
• Oxidative Stress Model :
  • In a model of oxidative stress induced by hydrogen peroxide in neuronal cells, treatment with the compound significantly reduced cell death and increased levels of antioxidant enzymes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and analogous tricyclic systems identified in the evidence:

Compound	Heteroatoms	Substituents	Key Properties/Findings	Reference
Target compound	7 N atoms	8-(3,4-dimethoxyphenyl), 10-(4-methylphenyl)	Hypothesized to exhibit enhanced π-π stacking due to electron-rich aryl groups; stability under basic conditions unverified.	—
(10R,11S,12R)-rel-10-(4-Methoxyphenyl)-7-methyl-11,12-dihydro-10H-pyrazolo[1,2-a][1,2,4]triazolo[3,4-c]benzotriazine-11,12-dicarboxamide	6 N atoms	4-Methoxyphenyl, methyl	Demonstrated moderate kinase inhibition in preliminary assays; crystallographic data confirms planar triazolo core .
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6	1 N, 2 S atoms	4-Methoxyphenyl	Sulfur atoms increase lipophilicity; showed weak antimicrobial activity in vitro .
3,15-Dimethoxy-10-methyltricyclo[9.4.0.0²,⁷]pentadeca-1(11),2(7),3,5,9,12,14-heptaen-8-one	0 N atoms	3,15-Dimethoxy, 10-methyl	Crystallographic analysis revealed nonplanar structure; UV absorption peaks at 280 nm due to conjugated enone system .

Key Observations:

Heteroatom Influence: The target compound’s seven nitrogen atoms distinguish it from sulfur-containing analogs (e.g., ) and non-nitrogenous tricycles (e.g., ). This high nitrogen content may enhance hydrogen-bonding capacity and solubility in polar solvents, though steric hindrance from the fused rings could limit bioavailability.

The 4-methylphenyl substituent at position 10 introduces steric bulk absent in other compounds, which may affect packing in solid-state applications or binding to biological targets.

Synthetic Challenges : Unlike the triazolo-benzotriazine system in , the target compound’s heptazatricyclo framework lacks documented synthetic routes, suggesting higher reactivity or instability during ring-closing steps.

Research Findings and Implications

• The antimicrobial activity of sulfur analogs () further supports the relevance of tricyclic scaffolds in drug discovery.
• Materials Science : The conjugated system in exhibits strong UV absorption, suggesting that the target compound’s aromatic substituents could be tuned for optoelectronic applications. However, its nitrogen-rich structure may introduce defects in crystalline materials compared to all-carbon analogs.
• Stability : Methoxy and methyl groups in similar compounds () generally improve thermal stability, but the target compound’s multiple nitrogen atoms could render it susceptible to hydrolysis under acidic or basic conditions.